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Compound of Interest

Compound Name: Azobenzene-D10

Cat. No.: B3044145 Get Quote

Azobenzene-D10 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of

Azobenzene-D10.

Quantitative Data Summary
While specific quantitative stability data for Azobenzene-D10 is limited in publicly available

resources, the following table summarizes its key physical and chemical properties. This

information is crucial for its proper handling and use in experimental settings.
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Property Value Citations

Molecular Formula C₁₂D₁₀N₂ [1]

Molecular Weight 192.29 g/mol [1]

Physical State Powder / Solid [2][3]

Appearance Orange-Red Flaky Crystals [4]

Melting Point 65-68 °C (149-154 °F)

Boiling Point 293 °C (559 °F)

Solubility

Soluble in alcohol, ether,

benzene, and glacial acetic

acid. Insoluble in water.

Chemical Stability

Stable under standard ambient

conditions (room temperature).

Stable if stored under

recommended conditions.

Long-term Stability

Should be re-analyzed for

chemical purity after three

years.

Experimental Protocols
Detailed experimental protocols for the synthesis and application of azobenzene derivatives as

photoswitchable elements in polypeptides have been published. While specific to certain

experimental contexts, these protocols provide valuable insights into the handling and

manipulation of azobenzene-containing molecules. The isomerization of azobenzene can be

triggered by UV light (300-400 nm) for the trans-to-cis conversion and visible light (>400 nm) or

thermal relaxation for the cis-to-trans conversion.

Signaling Pathways and Experimental Workflows
Logical Workflow for Handling and Storage of
Azobenzene-D10
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Receipt of Azobenzene-D10

Inspect Container for Damage

Store in a Tightly Closed Container
in a Dry and Well-Ventilated Area

No Damage

Work in a Chemical Fume Hood

Wear Appropriate PPE:
- Gloves

- Protective Clothing
- Eye/Face Protection

Dispose of Waste According to
Institutional and Local Regulations

Weighing and Solution Preparation

Wash Hands and Face
Thoroughly After Handling

Avoid Inhalation of Dust
and Contact with Skin/Eyes Store Solutions Protected from Light

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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